Cas no 1451392-89-4 (3-Bromo-2-fluoro-6-(trifluoromethyl)phenylboronic acid)

• Product Name: 3-Bromo-2-fluoro-6-(trifluoromethyl)phenylboronic acid
• CAS No: 1451392-89-4
• MF: C₇H₄BBrF₄O₂
• MW: 286.814075469971
• MDL: MFCD11617263
• CID: 4732990
• Update Time: 2025-08-02

3-Bromo-2-fluoro-6-(trifluoromethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluoro-6-(trifluoromethyl)phenylboronic acid
• (3-Bromo-2-fluoro-6-(trifluoromethyl)phenyl)boronic acid
• BC001737
• PC501948
• Z1400
• 3-Bromo-2-fluoro-6-(trifluoromethyl)benzeneboronic acid

• MDL： MFCD11617263
• Inchi： 1S/C7H4BBrF4O2/c9-4-2-1-3(7(11,12)13)5(6(4)10)8(14)15/h1-2,14-15H
• InChI Key： HUONDTNQVHGQDN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)(F)F)=C(B(O)O)C=1F

Computed Properties

• Exact Mass: 285.942
• Monoisotopic Mass: 285.942
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes